N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide
Catalog No.
S6921027
CAS No.
M.F
C14H18ClFN2O
M. Wt
284.75 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide
IUPAC Name
N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide
Molecular Formula
C14H18ClFN2O
Molecular Weight
284.75 g/mol
InChI
InChI=1S/C14H18ClFN2O/c15-12-7-10(16)5-6-11(12)14(19)18-13(8-17)9-3-1-2-4-9/h5-7,9,13H,1-4,8,17H2,(H,18,19)
InChI Key
YRVAXWWCPDZPGX-UHFFFAOYSA-N
Canonical SMILES
C1CCC(C1)C(CN)NC(=O)C2=C(C=C(C=C2)F)Cl
ACPE is a chemical compound with the molecular formula C15H19ClFN3O. It is a benzamide derivative that was first synthesized in 2007 by a team of researchers from the University of Nottingham, UK. ACPE acts as an antagonist of the histamine H1 receptor and has been shown to have potential therapeutic applications in treating various conditions such as allergies, inflammation, and pain.
ACPE is a white crystalline solid with a melting point of about 183-185 °C. Its solubility in water is low, but it is soluble in organic solvents such as ethanol and dimethyl sulfoxide. ACPE is relatively stable under standard laboratory conditions and has a half-life of about 24 hours in plasma.
ACPE can be synthesized through a multistep process involving the reaction of 2-amino-1-cyclopentylethanol with 2-chloro-4-fluorobenzoyl chloride, followed by purification using chromatography techniques. The synthesized compound can be characterized using various spectroscopic techniques such as infrared spectroscopy, nuclear magnetic resonance spectroscopy, and mass spectrometry.
Various analytical methods have been used to detect and quantify ACPE in biological samples, including high-performance liquid chromatography, gas chromatography, and immunoassay techniques such as enzyme-linked immunosorbent assay and radioimmunoassay.
ACPE has been shown to have potent H1 receptor antagonist activity and can effectively block the action of histamine, a chemical mediator involved in allergic reactions and inflammation. ACPE has also been shown to have analgesic (pain-relieving) properties in animal models, which may have implications for its use in treating chronic pain.
Studies have shown that ACPE has a low level of toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to determine the long-term safety and toxicity of ACPE in humans.
ACPE has been used in various scientific experiments to investigate its potential as a therapeutic agent for various conditions such as allergies, inflammation, and pain. It has also been used in studies investigating the role of histamine and the H1 receptor in various physiological processes.
The current state of research on ACPE suggests that it has potential therapeutic applications in various fields such as allergy and pain management. However, further studies are needed to determine the efficacy and safety of ACPE in humans.
ACPE has the potential to be developed as a therapeutic agent for various conditions such as allergies, inflammation, and pain. It may also have implications in the development of new drugs that target the H1 receptor and may be useful in the treatment of other diseases and conditions.
One of the limitations of current research on ACPE is the lack of studies in humans, which limits our understanding of its potential efficacy and safety. Additional studies are needed to determine the optimum dosage and route of administration of ACPE in humans. Additionally, further research is needed to investigate the potential of ACPE in other fields such as cancer research and metabolic disorders.
Some of the future directions for research on ACPE include:
1. Investigation of the long-term safety and efficacy of ACPE in humans.
2. Development of new drugs that target the H1 receptor and have improved pharmacological properties compared to ACPE.
3. Study of the potential use of ACPE in treating other diseases and conditions such as cancer and metabolic disorders.
4. Investigation of the potential effects of ACPE on the central nervous system and its use in treating neurological disorders.
5. Study of the pharmacokinetics and pharmacodynamics of ACPE in humans.
6. Investigation of the potential use of ACPE in combination with other drugs to enhance its therapeutic effects.
In conclusion, ACPE is a chemical compound that has attracted the interest of researchers in various fields of research. It has potential therapeutic applications in various conditions such as allergies, inflammation, and pain, and may have implications in the development of new drugs for other diseases and conditions. Additional studies are needed to determine the safety and efficacy of ACPE in humans and to investigate its potential in other fields of research. Future studies should focus on developing new drugs that target the H1 receptor and have improved pharmacological properties compared to ACPE.
1. Investigation of the long-term safety and efficacy of ACPE in humans.
2. Development of new drugs that target the H1 receptor and have improved pharmacological properties compared to ACPE.
3. Study of the potential use of ACPE in treating other diseases and conditions such as cancer and metabolic disorders.
4. Investigation of the potential effects of ACPE on the central nervous system and its use in treating neurological disorders.
5. Study of the pharmacokinetics and pharmacodynamics of ACPE in humans.
6. Investigation of the potential use of ACPE in combination with other drugs to enhance its therapeutic effects.
In conclusion, ACPE is a chemical compound that has attracted the interest of researchers in various fields of research. It has potential therapeutic applications in various conditions such as allergies, inflammation, and pain, and may have implications in the development of new drugs for other diseases and conditions. Additional studies are needed to determine the safety and efficacy of ACPE in humans and to investigate its potential in other fields of research. Future studies should focus on developing new drugs that target the H1 receptor and have improved pharmacological properties compared to ACPE.
XLogP3
2.9
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
284.1091691 g/mol
Monoisotopic Mass
284.1091691 g/mol
Heavy Atom Count
19
Dates
Last modified: 08-26-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:190079-18-6
Molecular Formula:C5H11O7P
Molecular Weight:214.11 g/mol
Availability:
In Stock
CAS No.:97134-11-7
Molecular Formula:C18H34O5
Molecular Weight:330.5 g/mol
Availability:
In Stock
CAS No.:37497-65-7
Molecular Formula:C5H9N
Molecular Weight:83.13 g/mol
Availability:
In Stock
CAS No.:163120-03-4
Molecular Formula:C43H53NO6
Molecular Weight:679.9 g/mol
Availability:
In Stock
